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Compound of Interest

Compound Name: 4-Phenylcyclohexene

Cat. No.: B1218791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Phenylcyclohexene (4-PCH), identified by the CAS number 4994-16-5, is a volatile organic

compound (VOC) that has garnered attention in both industrial and research settings.[1]

Structurally, it consists of a cyclohexene ring substituted with a phenyl group. While it is not a

primary focus in drug development, its role as a synthetic intermediate and its well-documented

presence as an indoor air pollutant make a thorough understanding of its properties and

synthesis crucial for various scientific disciplines. This technical guide provides a detailed

overview of 4-Phenylcyclohexene, encompassing its physicochemical properties, synthesis

methodologies, analytical techniques, and toxicological profile.

Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic properties of 4-Phenylcyclohexene
is presented below. This data is essential for its handling, characterization, and application in

experimental settings.
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Property Value

CAS Number 4994-16-5

Molecular Formula C₁₂H₁₄

Molecular Weight 158.24 g/mol

Appearance Colorless to light yellow liquid

Boiling Point 235 °C at 760 mmHg

Melting Point -14 °C

Density 0.97 g/cm³

Refractive Index n20/D 1.539-1.545

Solubility
Insoluble in water; soluble in organic solvents

like ethanol, chloroform, and ether.

¹H NMR
Shows characteristic peaks for aromatic, vinylic,

and aliphatic protons.

¹³C NMR
Displays signals corresponding to the phenyl

and cyclohexene carbons.

Mass Spectrum (EI)
Molecular ion peak (M⁺) at m/z 158, with a base

peak at m/z 104.[2]

Infrared Spectrum

Characteristic absorptions for C-H (aromatic and

aliphatic), C=C (aromatic and vinylic), and other

bond vibrations are observable.[2]

Synthesis of 4-Phenylcyclohexene
4-Phenylcyclohexene can be synthesized through several routes, with the Diels-Alder and

Wittig reactions being prominent examples. It is also notably produced as a byproduct in

industrial processes.

Industrial Byproduct Formation
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4-Phenylcyclohexene is a known byproduct of the manufacturing of styrene-butadiene latex,

which is commonly used in carpet backing.[3][4] This unintended formation is the primary

source of its presence as an indoor air pollutant, contributing to the characteristic "new carpet

smell".[1][5]

Experimental Protocol 1: Diels-Alder Reaction
The Diels-Alder reaction provides a direct method for the synthesis of 4-Phenylcyclohexene
by the [4+2] cycloaddition of 1,3-butadiene (the diene) and styrene (the dienophile).

Methodology:

Reaction Setup: A high-pressure reaction vessel is charged with styrene and a suitable

solvent, such as toluene.

Diene Addition: Liquefied 1,3-butadiene is carefully added to the reaction vessel. An excess

of the diene is typically used to favor the desired reaction.

Heating: The sealed vessel is heated to a temperature range of 150-200 °C. The reaction

progress is monitored over several hours.

Work-up: After cooling to room temperature, the reaction mixture is carefully depressurized.

The solvent and unreacted starting materials are removed under reduced pressure.

Purification: The crude product is purified by fractional distillation under vacuum to yield pure

4-Phenylcyclohexene.

Caption: Diels-Alder synthesis of 4-Phenylcyclohexene.

Experimental Protocol 2: Wittig Reaction
The Wittig reaction offers an alternative route to synthesize 4-Phenylcyclohexene. This

method involves the reaction of a phosphorus ylide with a carbonyl compound. For the

synthesis of 4-Phenylcyclohexene, a plausible route involves the reaction of benzaldehyde

with a cyclohexenyl-derived phosphonium ylide.

Methodology:
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Ylide Preparation:

Triphenylphosphine is reacted with a suitable 3-halocyclohexene (e.g., 3-

bromocyclohexene) in an appropriate solvent like toluene to form the corresponding

phosphonium salt.

The phosphonium salt is then treated with a strong base, such as n-butyllithium, in an

anhydrous solvent like THF under an inert atmosphere to generate the phosphorus ylide.

Wittig Reaction:

A solution of benzaldehyde in THF is added dropwise to the ylide solution at low

temperature (e.g., -78 °C).

The reaction mixture is allowed to warm to room temperature and stirred for several hours.

Work-up:

The reaction is quenched with water, and the organic layer is separated.

The aqueous layer is extracted with an organic solvent (e.g., diethyl ether).

The combined organic layers are washed with brine, dried over anhydrous magnesium

sulfate, and the solvent is evaporated.

Purification: The crude product is purified by column chromatography on silica gel or by

fractional distillation under vacuum.

Caption: Wittig reaction workflow for 4-Phenylcyclohexene synthesis.

Analytical Characterization
The identity and purity of 4-Phenylcyclohexene are typically confirmed using a combination of

spectroscopic and chromatographic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful tool for the analysis of volatile compounds like 4-Phenylcyclohexene.
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Methodology:

Sample Preparation: A dilute solution of the sample is prepared in a volatile organic solvent

(e.g., hexane or dichloromethane).

Injection: A small volume of the sample solution is injected into the GC inlet, where it is

vaporized.

Separation: The vaporized sample is carried by an inert gas (e.g., helium) through a capillary

column. The separation is based on the differential partitioning of the analytes between the

mobile gas phase and the stationary phase coating the column.

Detection (MS): As the separated components elute from the column, they enter the mass

spectrometer. They are ionized (typically by electron impact), and the resulting ions are

separated based on their mass-to-charge ratio, generating a mass spectrum for each

component.

Data Analysis: The retention time from the gas chromatogram and the fragmentation pattern

from the mass spectrum are used to identify and quantify 4-Phenylcyclohexene.

Caption: GC-MS analysis workflow for 4-Phenylcyclohexene.

Toxicological Profile and Safety
4-Phenylcyclohexene is primarily recognized for its role as an indoor air pollutant and its

associated health effects.

Health Effects
Exposure to 4-Phenylcyclohexene, mainly through inhalation, can lead to a range of non-

specific symptoms, including:

Headaches

Dizziness and fatigue[6]

Irritation of the eyes, nose, and throat[1][6][7]
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Nausea[6]

In a notable case at the U.S. Environmental Protection Agency (EPA) headquarters, the

installation of new carpet led to numerous health complaints among employees, which were

linked to the off-gassing of 4-Phenylcyclohexene.[6][8] This event highlighted the potential for

this compound to contribute to "sick building syndrome" and multiple chemical sensitivity.[6][7]

[8]

Mechanism of Toxicity
The precise molecular mechanism of 4-Phenylcyclohexene toxicity is not well-defined. It is

considered to be a mild irritant. There is no evidence in the current literature to suggest that it

acts on specific signaling pathways in the manner of a targeted drug molecule. Its effects are

likely due to its general properties as a volatile organic compound interacting with mucous

membranes and the respiratory tract.

Safety and Handling
Given its potential as an irritant and its moderate toxicity upon ingestion, appropriate safety

precautions should be taken when handling 4-Phenylcyclohexene in a laboratory setting.

GHS Hazard Statements Precautionary Statements

H302: Harmful if swallowed.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using

this product. P301+P312: IF SWALLOWED: Call

a POISON CENTER or doctor/physician if you

feel unwell. P330: Rinse mouth. P501: Dispose

of contents/container to an approved waste

disposal plant.

A poison by inhalation.[9] Moderately toxic by

ingestion.[9]

Use in a well-ventilated area, preferably a fume

hood. Avoid inhalation of vapors. Wear

appropriate personal protective equipment

(PPE), including gloves and safety glasses.

Conclusion
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4-Phenylcyclohexene is a compound of interest due to its prevalence as an industrial

byproduct and indoor air pollutant, as well as its utility as a synthetic intermediate in organic

chemistry. This technical guide has provided a comprehensive overview of its identification,

properties, synthesis, analysis, and toxicological profile. For researchers and scientists, a

thorough understanding of this compound is essential for its safe handling and for the accurate

interpretation of experimental results in which it may be a reactant, product, or contaminant.

While not a direct subject of drug development, its study contributes to the broader knowledge

base of organic chemistry and environmental health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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